Cas no 20037-18-7 (Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate)

• Product Name: Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate
• CAS No: 20037-18-7
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 3168341
• PubChem ID: 13157010
• Update Time: 2025-05-28

Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS015991232
• AG-0214
• 20037-18-7
• DB-086314
• PGZMJOOOCVNYTE-UHFFFAOYSA-N
• F70907
• methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate
• methyl 5-methoxy-3-methylbenzofuran-2-carboxylate
• SCHEMBL719907
• 673-592-7
• Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate

• Inchi： 1S/C12H12O4/c1-7-9-6-8(14-2)4-5-10(9)16-11(7)12(13)15-3/h4-6H,1-3H3
• InChI Key： PGZMJOOOCVNYTE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=C(C)C2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate

Comprehensive Overview of Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate (CAS No. 20037-18-7)

Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate (CAS No. 20037-18-7) is a specialized organic compound belonging to the benzofuran family. This ester derivative is widely recognized for its unique structural properties and potential applications in pharmaceutical and agrochemical research. With the growing interest in heterocyclic compounds, this molecule has garnered attention due to its methoxy and methyl functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

The compound's molecular formula, C₁₂H₁₂O₄, highlights its moderate complexity, making it a valuable intermediate in the synthesis of more complex benzofuran derivatives. Researchers are particularly interested in its potential role in developing bioactive molecules, given the increasing demand for novel compounds in drug discovery. The 5-methoxy and 3-methyl substitutions on the benzofuran core are critical for modulating its electronic and steric properties, which can influence binding affinity in biological systems.

In recent years, the search for sustainable synthetic methods has driven interest in compounds like Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate. Its synthesis often involves catalyzed reactions or green chemistry approaches, aligning with the global push for environmentally friendly processes. This aligns with the broader trend of optimizing atom economy and reducing waste in chemical production.

Another area of interest is the compound's potential application in flavor and fragrance industries. The benzofuran scaffold is known to contribute to aromatic profiles, and the ester functionality in this molecule may offer unique olfactory characteristics. This has led to exploratory studies into its use as a synthetic intermediate for perfumery or food additives, though further research is needed to validate these applications.

From a spectroscopic perspective, Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate exhibits distinct NMR and IR signatures, which are invaluable for quality control and structural confirmation. The methoxy group typically appears as a sharp singlet in ¹H-NMR, while the ester carbonyl shows a strong absorption in IR spectroscopy. These features make it a useful reference compound for analytical laboratories.

The compound's stability under various conditions is another topic of relevance. Studies suggest that Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate is relatively stable at room temperature but may degrade under prolonged exposure to UV light or strong acids/bases. This information is crucial for storage and handling protocols, especially in industrial settings where large quantities are processed.

In the context of intellectual property, several patents mention derivatives of this compound, particularly in areas like material science and organic electronics. The benzofuran core's conjugated system makes it a candidate for optoelectronic applications, though its exact role in such technologies remains under investigation.

For researchers sourcing this chemical, it's important to note that Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate is typically supplied as a white to off-white crystalline powder with high purity (>98%). Its solubility profile—soluble in organic solvents like methanol and dichloromethane but insoluble in water—dictates its handling requirements. This aligns with common laboratory practices for similar aromatic esters.

Looking ahead, the compound's potential in medicinal chemistry is a key area of exploration. Preliminary studies suggest that modifications to its structure could yield molecules with anti-inflammatory or antioxidant properties, though clinical applications remain speculative. This aligns with the broader pharmaceutical industry's focus on small molecule therapeutics derived from heterocyclic scaffolds.

In summary, Methyl 5-methoxy-3-methyl-1-benzofuran-2-carboxylate (CAS No. 20037-18-7) represents a versatile chemical building block with diverse potential applications. Its significance in organic synthesis, combined with emerging interest in its functional properties, ensures its continued relevance in scientific research. As investigation into benzofuran chemistry expands, this compound is likely to play an increasingly important role across multiple disciplines.